Cas no 1426291-13-5 (N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride)

• Product Name: N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride
• CAS No: 1426291-13-5
• MF: C₁₁H₁₈ClN₃OS
• MW: 275.79812002182
• MDL: MFCD16661117
• CID: 5049343
• PubChem ID: 72716103
• Update Time: 2025-06-13

N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride
• N-(4,5-dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide;hydrochloride
• N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride

• MDL： MFCD16661117
• Inchi： 1S/C11H17N3OS.ClH/c1-7-8(2)16-11(13-7)14-10(15)9-3-5-12-6-4-9;/h9,12H,3-6H2,1-2H3,(H,13,14,15);1H
• InChI Key： JKTXORIISQISJN-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=C(C)N=C1NC(C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Topological Polar Surface Area: 82.3

Additional information on N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride

Comprehensive Overview of N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride (CAS No. 1426291-13-5)

N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride (CAS No. 1426291-13-5) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine-carboxamide derivative is characterized by its unique structural features, including a thiazole ring and a piperidine moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a small molecule inhibitor or modulator in various biological pathways.

The compound's molecular formula and structural specificity make it a valuable candidate for studying enzyme interactions and receptor binding. Recent trends in scientific literature highlight its relevance in neuropharmacology and oncology research, where it is being explored for its potential to target specific protein kinases or G-protein-coupled receptors (GPCRs). These areas align with current user searches for "new kinase inhibitors 2023" or "GPCR modulators in drug development," reflecting the compound's alignment with cutting-edge research topics.

From a synthetic chemistry perspective, the preparation of N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride involves multi-step organic reactions, including amide coupling and salt formation. Its hydrochloride salt form enhances solubility, a critical factor for in vitro and in vivo studies. This property is frequently queried in search engines, such as "why use hydrochloride salts in pharmaceuticals," underscoring the compound's practical significance.

In the context of drug design, the 4,5-dimethylthiazole group in this compound is noteworthy. This fragment is often associated with bioisosteric replacements in medicinal chemistry, a topic gaining traction in forums and academic discussions. Users searching for "thiazole derivatives in drug discovery" or "bioisosteres for lead optimization" will find this compound's profile highly relevant. Its potential to improve pharmacokinetic properties like metabolic stability and oral bioavailability further elevates its appeal.

Quality control and analytical characterization of CAS No. 1426291-13-5 are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structure. These methods are frequently searched alongside terms like "HPLC validation for small molecules" or "NMR chemical shift interpretation," highlighting the compound's integration into standard laboratory practices.

Beyond its pharmacological potential, this compound is also a subject of computational chemistry studies. Molecular docking and QSAR modeling are used to predict its interactions with biological targets, addressing popular queries like "how to predict drug-target binding affinity". Such applications position N-(4,5-Dimethyl-1,3-thiazol-2-yl)piperidine-4-carboxamide hydrochloride as a bridge between theoretical and experimental research.

In summary, CAS No. 1426291-13-5 represents a versatile scaffold with broad implications for medicinal chemistry and biochemical research. Its structural attributes, combined with emerging applications in targeted therapy and mechanistic studies, make it a compound of enduring interest. As the scientific community continues to explore its capabilities, this molecule is poised to remain a focal point in discussions about innovative drug candidates and chemical biology tools.